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Introduction

Aspergillus fumigatus, a ubiquitous saprophytic fungus, is a prolific producer of a diverse array

of secondary metabolites.[1] Among these, Fumagillin stands out as a molecule of significant

scientific interest due to its potent biological activities. First isolated in 1949 by Hanson and

Eble from Aspergillus fumigatus, this meroterpenoid has since been investigated for its

antimicrobial and, most notably, its anti-angiogenic properties.[1][2][3] The commercial

formulation, often referred to as Fumagilin-B®, contains the dicyclohexylamine (DCH) salt of

fumagillin to improve stability.[4] This guide provides a comprehensive technical overview of the

discovery, isolation, characterization, and biological functions of Fumagillin, tailored for

researchers and professionals in drug development.

Physicochemical Properties of Fumagillin
Fumagillin is a complex organic molecule characterized by a decatetraenedioic acid chain

linked via an ester bond to a substituted cyclohexane core, which includes two reactive epoxide

rings.[1][2] These epoxides are crucial for its biological activity but also contribute to its

instability.[1]
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Property Value

Molecular Formula C₂₆H₃₄O₇

Molecular Weight 458.55 g/mol

Appearance Solid powder

Solubility

Poorly soluble in water (3.3 mg/L), soluble in

organic solvents like ethanol and DMSO.

Solubility in water is highly pH-dependent.[1]

Predicted logP 4.05

Predicted pKa 4.65

UV Absorption Maxima ~335 nm and 350 nm

Core Experimental Protocols
Fermentation for Fumagillin Production
Modern protocols for fumagillin production have been optimized for yield. The following is a

representative protocol for submerged fermentation.

Strain:Aspergillus fumigatus (e.g., BNCC122691).[5]

Spore Suspension Preparation:

Culture A. fumigatus on a suitable solid medium such as Comprehensive Potato Dextrose

Agar (CPDA) for 5-7 days at 28°C in the dark.[5]

Wash spores from the agar surface with a sterile aqueous solution of 0.1% Tween 80.

Adjust the spore concentration spectrophotometrically (e.g., OD600 of 2.0) to standardize

the inoculum.[5]

Fermentation Medium: A typical liquid medium consists of (g/L): glycerol (33), yeast extract

(3.1), corn flour (1.7), MgSO₄·7H₂O (0.5), K₂HPO₄ (1.5), KCl (0.5), NaCl (0.5), and

FeSO₄·7H₂O (0.13). Adjust the initial pH to 7.0-7.2.[5]
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Fermentation Conditions:

Inoculate the sterile fermentation medium with the spore suspension (e.g., 1% v/v).[5]

Incubate in a shaker at 220 rpm at a temperature of 34°C for 168 hours.[5]

For larger scale production, use a fermenter with controlled aeration (e.g., 3 L/min) and

agitation.[5]

Extraction and Purification
Fumagillin is extracted from the fermentation broth using organic solvents.

Initial Extraction (from liquid culture):

After fermentation, acidify the culture broth to pH 3.0.

Extract the broth multiple times with an equal volume of a suitable organic solvent, such

as dichloromethane or ethyl acetate. Dichloromethane at a 2:1 ratio (v/v) to the

fermentation broth has shown high extraction efficiency.

Combine the organic phases and concentrate under reduced pressure using a rotary

evaporator.

Purification via High-Performance Liquid Chromatography (HPLC):

Dissolve the crude extract in a minimal amount of the mobile phase.

Perform preparative HPLC on a C18 reversed-phase column.[5]

Use a gradient elution system. A typical mobile phase consists of A: 0.1% formic acid in

water and B: methanol or acetonitrile.[5]

Monitor the elution at 350 nm, the absorption maximum for fumagillin.[5]

Collect the fractions corresponding to the fumagillin peak.

Concentrate the purified fractions under vacuum to yield crystalline fumagillin.[5]
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Analytical Characterization
The structure and purity of isolated fumagillin are confirmed using modern analytical

techniques.

HPLC Analysis:

Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).[6]

Mobile Phase: Isocratic or gradient elution with acetonitrile and acidified water (e.g., 0.1%

formic or acetic acid). A common isocratic mobile phase is acetonitrile-water-acetic acid

(50:50:1 v/v/v).[6]

Flow Rate: 0.8 - 1.0 mL/min.[5][6]

Detection: UV/Diode Array Detector (DAD) at 350 nm or 351 nm.[6][7]

Mass Spectrometry (MS): Electrospray ionization (ESI) is commonly used. The protonated

molecule [M+H]⁺ is observed at m/z 459. Tandem MS (MS/MS) can be used for further

structural confirmation, monitoring transitions such as 459 -> 427.[1]

NMR Spectroscopy: The full structure is elucidated using 1D (¹H, ¹³C) and 2D (COSY,

HSQC, HMBC) NMR experiments in a deuterated solvent like CD₃OD.[5]

Biosynthesis of Fumagillin in Aspergillus fumigatus
Fumagillin is a meroterpenoid, meaning its biosynthesis involves both the polyketide and

terpenoid pathways. The process is orchestrated by a gene cluster on chromosome eight.[1]

The pathway begins with the synthesis of a polyketide-derived dioic acid and the cyclization of

farnesyl pyrophosphate (FPP) to form the sesquiterpene β-trans-bergamotene, which is then

extensively modified and finally esterified to the dioic acid.[1]
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Caption: Biosynthetic origin of Fumagillin from terpenoid and polyketide precursors.

Mechanism of Action: Inhibition of MetAP2
The primary molecular target of fumagillin is Methionine Aminopeptidase 2 (MetAP2), a highly

conserved metalloenzyme essential for post-translational modification of newly synthesized

proteins.[1] Fumagillin binds covalently and irreversibly to a specific histidine residue (His231)

in the active site of MetAP2.[1][4] This inactivation of MetAP2 disrupts the removal of the N-

terminal methionine from a subset of proteins, leading to downstream effects on cell

proliferation and function. The anti-angiogenic effects of fumagillin are a direct result of this

inhibition in endothelial cells, which arrests them in the G1 phase of the cell cycle.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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